4-({[(1S,5R)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[[(1S,9S)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C19H19N3O4/c23-17-3-1-2-16-14-8-12(10-22(16)17)9-21(11-14)19(26)20-15-6-4-13(5-7-15)18(24)25/h1-7,12,14H,8-11H2,(H,20,26)(H,24,25)/t12-,14+/m1/s1
• InChI Key: ANCRUIZRJBSARJ-OCCSQVGLSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=O)NC4=CC=C(C=C4)C(=O)O
• Isomeric SMILES: C1[C@@H]2CN(C[C@H]1C3=CC=CC(=O)N3C2)C(=O)NC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol
• CAS No.: 1820570-66-8

Description

“4-({[(1S,5R)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl]carbonyl}amino)benzoic acid” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a solvent-dependent chemodivergent approach was established for the synthesis of 6,12-methanodibenzo[b,f][1,5]diazocin-13-ylmethanones and 2,3,4-trisubstituted 1,2,3,4-tetrahydroquinolines involving two distinct multicomponent processes under basic conditions.

Scientific Research Applications

Synthetic Utilities and Biological Activities

Synthetic Approaches for Heterocyclic Compounds

Research has focused on the synthesis of heterocyclic compounds, such as benzimidazoles, quinoxalines, and benzo[d]iazepines, from o-phenylenediamines with various electrophilic reagents. These compounds serve as core structures in many pharmacologically important molecules. Synthetic methodologies include condensation reactions, cyclization, and decarboxylative cyanomethyl esterification, highlighting the importance of these frameworks in developing new therapeutic agents (Ibrahim, 2011).

Degradation and Stability Studies

Studies on the degradation processes of compounds like nitisinone provide insights into the stability and degradation pathways of complex organic molecules. Understanding the degradation products and their stability under various conditions is crucial for assessing the potential risks and benefits of their medical applications (Barchańska et al., 2019).

Potential for CNS Acting Drugs

The exploration of functional chemical groups in heterocycles indicates their potential as lead molecules for synthesizing compounds with central nervous system (CNS) activity. This research direction emphasizes the significance of structural diversity in discovering new therapeutic options for treating CNS disorders (Saganuwan, 2017).

Future Directions

The future directions for research on this compound could include elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its safety profile and potential applications could be explored.